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Compound of Interest

Compound Name: N-cyclohexylaniline Hydrochloride
CAS No.: 64316-73-0
Cat. No.: B1597006
\ J

N-cyclohexylaniline and its derivatives are important intermediates in the synthesis of various
dyes, pharmaceuticals, and agrochemicals.[1] As with many substituted anilines, which are
known for their metabolic liabilities, a thorough understanding of the safety and handling
protocols for N-cyclohexylaniline Hydrochloride is paramount for ensuring the safety of
laboratory personnel and the integrity of research.[2][3] This guide provides a comprehensive
overview of the hazards, safe handling procedures, and emergency responses associated with
this compound.

It is important to note that while this guide specifically addresses N-cyclohexylaniline
Hydrochloride, much of the available toxicological and safety data pertains to its free base, N-
cyclohexylaniline (CAS No. 1821-36-9).[4][5] The hydrochloride salt is typically a solid
crystalline substance, which may have different physical properties such as increased water
solubility and lower volatility compared to the free base, which is often a liquid.[1][6] HoweVer,
the fundamental toxicological hazards associated with the aniline moiety remain. Therefore, the
safety precautions outlined should be considered fully applicable to the hydrochloride salt form.

Section 1: Chemical and Physical Properties

A clear understanding of a compound's properties is the foundation of its safe use. The data
below primarily corresponds to the N-cyclohexylaniline free base.
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Property

Value

Source(s)

Chemical Name

N-cyclohexylaniline

[7]

CAS Number 1821-36-9 [4]

Molecular Formula C12H17N [41[8]

Molecular Weight 175.27 g/mol [819]
Dark brown or Orange liquid;

Appearance White to light yellow crystalline  [1][7][8]
powder

Melting Point 14-15 °C [718]

Boiling Point 191-192 °C (at 73 mmHg) [71[8]

Density 0.996 g/mL at 20 °C [8]

Flash Point 136 °C [718]

Water Solubility

Not miscible or difficult to mix

in water

(11718l

Note: N-cyclohexylaniline Hydrochloride will be a solid at room temperature with a higher

melting point and greater water solubility.

Section 2: Hazard Identification and Toxicological

Summary

N-cyclohexylaniline Hydrochloride is classified as a hazardous substance. The primary risks

are associated with acute toxicity through multiple exposure routes and its irritant properties.[6]

[9] The Globally Harmonized System (GHS) classification provides a clear summary of its

hazards.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

(Source: Aggregated from multiple safety data sheets and chemical databases)[5][6][9]

The Signal Word for this compound is Warning.[5] The toxicological profile indicates that
exposure through ingestion, skin contact, or inhalation of dust/aerosols can lead to systemic
harm.[8][9] Direct contact will cause significant irritation to the skin and eyes, and repeated
dermal exposure may lead to skin sensitization.[6][9]

Section 3: The Hierarchy of Hazard Controls

To ensure maximum safety, a multi-layered approach to hazard control must be implemented.
This "Hierarchy of Controls" prioritizes strategies from most to least effective. Relying solely on
Personal Protective Equipment (PPE) is insufficient; it is the last line of defense.
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Hierarchy of Controls for N-cyclohexylaniline HCI

Elimination

(Most Effective)
Remove the hazard entirely

Substitution
Replace with a less hazardous chemical

Engineering Controls
Isolate people from the hazard
(e.g., Fume Hood, Ventilation)

Administrative Controls

Change the way people work
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
Protect the worker with PPE
(e.g., Gloves, Goggles)
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Spill Response Workflow for N-cyclohexylaniline HCI

Assess Spill Severity
(Amount, Location)

Minor Spill Major Spill
(Small, Contained, No Inhalation Risk) (Large, Uncontained, Inhalation Risk)

Alert others in the immediate area EVACUATE the area immediately

Don appropriate PPE (gloves, goggles, respirator if needed) Alert all personnel

Cover with absorbent material .
Close doors and restrict access

Collect waste into a sealed container .
Call Emergency Services

(e.g., EHS, 911)

Decontaminate the area

Dispose of as hazardous waste Provide details of the spill

Click to download full resolution via product page

Caption: A workflow outlining the decision-making process for responding to a chemical spill.

For a minor spill (manageable by trained personnel):

o Alert personnel in the immediate vicinity.
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o Wear appropriate PPE, including respiratory protection if necessary. [4][10]3. Carefully
sweep or vacuum up the solid material, avoiding dust generation. If a liquid, use an inert
absorbent material. [11]4. Place the contaminated material into a clearly labeled, sealed
container for hazardous waste disposal. [11]5. Clean the spill area thoroughly with soap and
water. [11] For a major spill (large quantity, uncontained, or outside of a fume hood):

o Evacuate the laboratory immediately. [12]2. Alert others to stay away from the area.
« |f safe to do so, close the laboratory doors to contain vapors or dust.

o Contact your institution's Environmental Health & Safety (EHS) department and/or
emergency services. [12]Provide them with the chemical name and SDS.

Section 8: Waste Disposal

All waste materials contaminated with N-cyclohexylaniline Hydrochloride must be treated as
hazardous waste. [4]

o Contaminated Solids: Collect all contaminated items (gloves, paper towels, absorbent pads,
etc.) in a designated, sealed, and clearly labeled hazardous waste container. [11]* Unused
Product: Unused or waste N-cyclohexylaniline Hydrochloride must be disposed of through
an approved hazardous waste program. Do not dispose of it down the drain or in regular
trash. [4][13]* Regulations: All disposal must be in strict accordance with local, state, and
federal regulations. [4][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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